Cas no 2229603-32-9 (2-2-(aminooxy)propan-2-yl-4-chlorophenol)

• Product Name: 2-2-(aminooxy)propan-2-yl-4-chlorophenol
• CAS No: 2229603-32-9
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 5846839
• PubChem ID: 165970179
• Update Time: 2025-06-08

2-2-(aminooxy)propan-2-yl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-2-(aminooxy)propan-2-yl-4-chlorophenol
• 2-[2-(aminooxy)propan-2-yl]-4-chlorophenol
• 2229603-32-9
• EN300-1986554

• Inchi： 1S/C9H12ClNO2/c1-9(2,13-11)7-5-6(10)3-4-8(7)12/h3-5,12H,11H2,1-2H3
• InChI Key： VQPPIEGUSWSLGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)(C)ON)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-2-(aminooxy)propan-2-yl-4-chlorophenol

Professional Introduction to Compound with CAS No. 2229603-32-9 and Product Name: 2-2-(aminooxy)propan-2-yl-4-chlorophenol

Compound with the CAS number 2229603-32-9, specifically identified by the product name 2-2-(aminooxy)propan-2-yl-4-chlorophenol, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both an aminooxy functional group and a chlorophenol moiety makes it a versatile candidate for further exploration, particularly in the development of novel therapeutic agents.

The aminooxy group, characterized by its -NH-O- structure, is known for its ability to participate in various chemical reactions, including oxidation-reduction processes and Schiff base formation. This functionality is particularly valuable in pharmaceuticals, where it can serve as a bridge between different molecular fragments, facilitating the design of complex drug molecules. In contrast, the chlorophenol component introduces a hydroxyl group attached to a chlorine-substituted benzene ring, which is a common structural motif in many pharmacologically active compounds. The chloro substituent enhances the lipophilicity of the molecule, potentially improving its bioavailability and membrane permeability.

Recent studies have highlighted the importance of 2-2-(aminooxy)propan-2-yl-4-chlorophenol in the context of drug discovery and development. Researchers have been exploring its potential as a precursor or intermediate in synthesizing more complex molecules with therapeutic properties. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic pathways that are implicated in various diseases, including inflammatory disorders and certain types of cancer. The dual functionality of the molecule allows for selective modifications at multiple sites, enabling chemists to fine-tune its pharmacological profile.

The synthesis of 2-2-(aminooxy)propan-2-yl-4-chlorophenol involves a series of well-established organic reactions that highlight its synthetic accessibility. The introduction of the aminooxy group typically requires careful control of reaction conditions to avoid side products such as hydroxamic acids or imines. On the other hand, the chlorophenol moiety can be introduced through halogenation reactions or by incorporating pre-formed chlorinated intermediates. The choice of synthetic route depends on factors such as yield, purity, and scalability, which are critical for industrial applications.

In terms of pharmacological activity, preliminary studies suggest that 2-2-(aminooxy)propan-2-yl-4-chlorophenol may exhibit properties similar to those of other phenolic compounds known for their antioxidant and anti-inflammatory effects. The presence of both an electron-withdrawing chloro group and an electron-donating hydroxyl group can influence its interaction with biological targets. Further investigation into its mechanism of action is warranted to fully understand its potential therapeutic benefits. Additionally, computational modeling techniques have been employed to predict how this compound might bind to specific receptors or enzymes, providing insights into its binding affinity and selectivity.

The compound's structural features also make it an attractive candidate for developing prodrugs—molecules that are inactive until converted into their active form within the body. The aminooxy group can be particularly useful in this context, as it can undergo cleavage under physiological conditions to release an active drug moiety. This approach has been successfully applied in other areas of pharmaceutical research, where prodrugs have demonstrated improved pharmacokinetic profiles compared to their parent compounds.

From an industrial perspective, the production and handling of 2-2-(aminooxy)propan-2-yl-4-chlorophenol must adhere to stringent quality control measures to ensure consistency and safety. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used to verify its purity and structural integrity. These methods provide detailed information about the compound's chemical composition and help identify any impurities that could affect its efficacy or safety.

The future prospects for 2-2-(aminooxy)propan-2-yl-4-chlorophenol are promising, with ongoing research focusing on expanding its applications in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic properties. Additionally, advancements in green chemistry principles may lead to more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high standards of quality.

In conclusion,2229603-32-9 is not just a unique chemical entity but also a testament to the continuous progress in medicinal chemistry. Its combination of an aminooxy group and a chlorophenol moiety offers diverse opportunities for innovation in drug design. As research continues to uncover new applications and synthetic strategies for this compound,2229603-32-9 is poised to play a significant role in shaping the future of pharmaceuticals.